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Compound of Interest

Compound Name: 3-Aminoheptan-1-ol

Cat. No.: B15323236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

technical characteristics of 3-Aminoheptan-1-ol, a chiral amino alcohol with potential

applications in pharmaceutical research and development. The information presented herein is

intended to support researchers and scientists in sourcing this compound and understanding

its properties.

Commercial Availability
3-Aminoheptan-1-ol is commercially available primarily as its stereoisomers, (3R)-3-
Aminoheptan-1-ol and (S)-3-Aminoheptan-1-ol. No commercial sources for the racemic

mixture were identified at the time of this report. The hydrochloride salt of the (S)-isomer is also

available.[1]

A summary of known suppliers for the enantiomers of 3-Aminoheptan-1-ol is provided in Table

1. Researchers are advised to contact the suppliers directly for pricing, availability, and detailed

specifications.

Table 1: Commercial Suppliers of 3-Aminoheptan-1-ol Enantiomers
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Supplier Product Name CAS Number Purity Notes

AK Scientific,

Inc.[2]

(3R)-3-

Aminoheptan-1-

ol

2004682-49-7 Not specified

For research and

development use

only.

LEAP CHEM

Co., Ltd.[3]

(S)-3-

Aminoheptan-1-

ol

1158985-17-1 99%
Offered as

powder or liquid.

BLDpharm[1][4]

(S)-3-

Aminoheptan-1-

ol hydrochloride

1402805-31-5 Not specified

Chemsrc[5]

(S)-3-

AMINOHEPTAN-

1-OL

1158985-17-1 95.0%

Physicochemical Properties
The fundamental physicochemical properties of 3-Aminoheptan-1-ol are summarized in Table

2. These properties are essential for understanding the compound's behavior in various

experimental settings.

Table 2: Physicochemical Properties of 3-Aminoheptan-1-ol

Property Value

Molecular Formula C₇H₁₇NO

Molecular Weight 131.22 g/mol

Appearance Powder or liquid (for (S)-isomer)[3]

Storage Store long-term in a cool, dry place.

Note: Detailed analytical data such as NMR, IR, and mass spectrometry for 3-Aminoheptan-1-
ol are not readily available in public literature. Researchers may need to perform their own

analyses upon acquisition.
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Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Aminoheptan-1-ol are not extensively

published. However, a synthetic route for a derivative, (3S)-3-[(2-amino-5-methoxypyrimidin-4-

yl)amino]heptan-1-ol, has been described in the patent literature.[6] This suggests a potential

synthetic strategy for 3-Aminoheptan-1-ol itself, likely involving the reduction of a

corresponding amino acid or the amination of a suitable precursor.

A generalized workflow for a potential synthesis is outlined below.

Generalized Synthesis Workflow

Starting Material
(e.g., Heptan-3-one)

Asymmetric Amination

e.g., Reductive amination

Reduction of Carbonyl

e.g., NaBH4

Purification

3-Aminoheptan-1-ol

Click to download full resolution via product page

Caption: A potential synthetic workflow for 3-Aminoheptan-1-ol.
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Biological Activity and Potential Applications
The biological activity of 3-Aminoheptan-1-ol is not well-documented in publicly available

research. However, amino alcohols, in general, are recognized as important pharmacophores

and are present in a wide range of biologically active molecules.[7][8] They are known to

interact with various biological targets, including enzymes and receptors.[9]

A patent has described the use of a derivative, (3S)-3-[(2-amino-5-methoxypyrimidin-4-

yl)amino]heptan-1-ol, for the treatment of viral infections, suggesting that this structural motif

may be of interest in the development of antiviral agents.[6] The broader class of β-amino

alcohols has been explored for their potential as anti-inflammatory agents by inhibiting the Toll-

Like Receptor 4 (TLR4) mediated inflammatory response.[10]

Given the limited specific data on 3-Aminoheptan-1-ol, its role in drug discovery and

development would follow a standard preclinical workflow.
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Drug Discovery and Development Workflow
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Caption: A typical workflow for drug discovery and development.

Conclusion
3-Aminoheptan-1-ol, available as its (3R) and (S) enantiomers, represents a chiral building

block with potential for use in medicinal chemistry and drug discovery. While detailed

experimental and biological data on the parent compound are scarce in the public domain, the

known activity of its derivatives and the broader class of amino alcohols suggest it may be a
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valuable starting point for the synthesis of novel therapeutic agents. Further research is

warranted to fully elucidate its biological activity and potential applications. Researchers are

encouraged to leverage the commercial availability of its enantiomers to explore its synthetic

utility and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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